Cas no 40398-03-6 (2-Chloro-5-methylphenyl isocyanate)

2-Chloro-5-methylphenyl isocyanate structure
40398-03-6 structure
Product Name:2-Chloro-5-methylphenyl isocyanate
CAS No:40398-03-6
MF:C8H6ClNO
MW:167.592340946198
MDL:MFCD01863693
CID:925735
PubChem ID:3618050
Update Time:2025-04-19

2-Chloro-5-methylphenyl isocyanate Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-5-methylphenyl isocyanate
    • 1-chloro-2-isocyanato-4-methylbenzene
    • 4-Chloro-3-isocyanatotoluene
    • MDL： MFCD01863693
    • Inchi： 1S/C8H6ClNO/c1-6-2-3-7(9)8(4-6)10-5-11/h2-4H,1H3
    • InChI Key： VLYGFJNRCFKJOB-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(C)=CC=1N=C=O

Computed Properties

  • Exact Mass: 167.01400
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.7

Experimental Properties

  • Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 39-42 °C (lit.)
  • Boiling Point: 231.5±20.0 ºC (760 Torr),
  • Flash Point: Degrees Fahrenheit:219.2°F
    Degrees Celsius:104°C
  • Solubility: Very slightly soluble (0.3 g/l) (25 º C),
  • PSA: 29.43000
  • LogP: 2.61570

2-Chloro-5-methylphenyl isocyanate Security Information

2-Chloro-5-methylphenyl isocyanate Customs Data

  • HS CODE：2929109000
  • Customs Data：

    China Customs Code:

    2929109000

    Overview:

    2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-Chloro-5-methylphenyl isocyanate Pricemore >>

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